Cas no 3524-07-0 (2,1,3-Benzoxadiazole,4-nitro-, 3-oxide)

2,1,3-Benzoxadiazole,4-nitro-, 3-oxide structure
3524-07-0 structure
Product name:2,1,3-Benzoxadiazole,4-nitro-, 3-oxide
CAS No:3524-07-0
MF:C6H3N3O4
MW:181.105720758438
CID:317387
PubChem ID:234270

2,1,3-Benzoxadiazole,4-nitro-, 3-oxide Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzoxadiazole,4-nitro-, 3-oxide
    • 4-nitro-3-oxido-2,1,3-benzoxadiazol-3-ium
    • 7-Nitro-2,1,3-benzoxadiazole 1-oxide
    • DTXSID20283858
    • NSC-33798
    • CHEMBL1632277
    • SCHEMBL6068437
    • AKOS003352428
    • 7-Nitrobenzofuroxan
    • 3524-07-0
    • NSC33798
    • 7-Nitrobenzo[C][1,2,5]Oxadiazole1-Oxide
    • Inchi: InChI=1S/C6H3N3O4/c10-8(11)5-3-1-2-4-6(5)9(12)13-7-4/h1-3H
    • InChI Key: VSSMHRXDWQQPOK-UHFFFAOYSA-N
    • SMILES: O=[N+](C1=CC=CC2=NO[N+]([O-])=C12)[O-]

Computed Properties

  • Exact Mass: 181.01239
  • Monoisotopic Mass: 181.01235559g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.3Ų
  • XLogP3: 1.2

Experimental Properties

  • PSA: 96.11

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